(8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one

• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: (8E)-8-methoxyimino-4,10-dithia-1-azatetracyclo[9.7.0.03,7.012,17]octadeca-3(7),5,12,14,16-pentaen-18-one
• InChI: InChI=1S/C16H14N2O2S2/c1-20-17-13-9-22-16-11-5-3-2-4-10(11)15(19)18(16)8-14-12(13)6-7-21-14/h2-7,16H,8-9H2,1H3/b17-13-
• InChI Key: SCVLSUXYUWLYKX-LGMDPLHJSA-N
• Isomeric SMILES: CO/N=C\1/CSC2C3=CC=CC=C3C(=O)N2CC4=C1C=CS4
• Canonical SMILES: CON=C1CSC2C3=CC=CC=C3C(=O)N2CC4=C1C=CS4

Description

The compound (8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one is a complex organic molecule characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one typically involves multi-step organic reactions. The process begins with the preparation of key intermediates, which are then subjected to cyclization reactions under controlled conditions. Common reagents used in these reactions include sulfur-containing compounds, nitrogen sources, and oxidizing agents. The reaction conditions often require precise temperature control and the use of catalysts to ensure high yield and purity of the final product.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to optimize reaction efficiency and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form. Industrial production also emphasizes the importance of safety measures due to the involvement of reactive intermediates and potentially hazardous reagents.

Chemical Reactions Analysis

Types of Reactions: (8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one undergoes various chemical reactions, including:

• Oxidation : The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.
• Reduction : Reduction reactions can convert the oxime group to an amine, altering the compound’s chemical properties.
• Substitution : The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions: Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and alkyl halides for substitution reactions. The reaction conditions vary depending on the desired transformation, with temperature, solvent, and catalyst selection playing crucial roles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines

Scientific Research Applications

(8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one has a wide range of applications in scientific research, including:

• Chemistry : The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
• Biology : Its unique structure allows for interactions with biological macromolecules, making it a valuable tool in biochemical studies.
• Medicine : Potential applications in drug development due to its ability to interact with specific molecular targets.
• Industry : Used in the development of advanced materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of (8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action include signal transduction, enzyme inhibition, and receptor activation.

Comparison with Similar Compounds

(8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one can be compared to other similar compounds, such as:

• 4,4’-Difluorobenzophenone : Both compounds have unique structural features and are used in advanced material development .
• Amides : Similar in their ability to form stable structures and participate in various chemical reactions .

The uniqueness of (8Z)-8-(methoxyimino)-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one